Cas no 1426164-52-4 (Bis-Mal-Lysine-PEG4-acid)
Bis-Mal-Lysine-PEG4-acid Chemical and Physical Properties
Names and Identifiers
-
- Bis-Mal-Lysine-PEG4-acid
- 4,7,10,13-Tetraoxa-16,23-diazahexacosanoic acid, 26-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-18-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]-17,24-dioxo-, (18S)-
- 1426164-52-4
- BP-22616
- 2307731-13-9
- (Rac)-Bis-Mal-Lysine-PEG4-acid
- DA-61720
- CS-0434583
- 3-[2-[2-[2-[2-[2,6-bis[3-(2,5-dioxopyrrol-1-yl)propanoylamino]hexanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
- C70399
- GS-9444
-
- Inchi: 1S/C31H45N5O13/c37-24(8-13-35-26(39)4-5-27(35)40)32-11-2-1-3-23(34-25(38)9-14-36-28(41)6-7-29(36)42)31(45)33-12-16-47-18-20-49-22-21-48-19-17-46-15-10-30(43)44/h4-7,23H,1-3,8-22H2,(H,32,37)(H,33,45)(H,34,38)(H,43,44)/t23-/m0/s1
- InChI Key: RZAXBVRZUKAYCY-QHCPKHFHSA-N
- SMILES: C(O)(=O)CCOCCOCCOCCOCCNC(=O)[C@@H](NC(=O)CCN1C(=O)C=CC1=O)CCCCNC(=O)CCN1C(=O)C=CC1=O
Computed Properties
- Exact Mass: 695.30138651g/mol
- Monoisotopic Mass: 695.30138651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 49
- Rotatable Bond Count: 28
- Complexity: 1190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 236Ų
Bis-Mal-Lysine-PEG4-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22616-500mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 98% | 500mg |
13965CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22616-250mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 98% | 250mg |
9832CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22616-100mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 98% | 100mg |
4560CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22616-500mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 98% | 500mg |
13965.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22616-250mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 98% | 250mg |
9832.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22616-100mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 98% | 100mg |
4560.0CNY | 2021-07-10 | |
| TRC | M198145-2.5mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 2.5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M198145-5mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 5mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M198145-25mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 25mg |
$ 320.00 | 2022-06-02 | ||
| Chemenu | CM340012-100mg |
Bis-Mal-Lysine-PEG4-acid |
1426164-52-4 | 95%+ | 100mg |
$*** | 2023-03-30 |
Bis-Mal-Lysine-PEG4-acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Bis-Mal-Lysine-PEG4-acid
Professional Introduction to Bis-Mal-Lysine-PEG4-acid (CAS No. 1426164-52-4)
Bis-Mal-Lysine-PEG4-acid, a compound with the chemical identifier CAS No. 1426164-52-4, is a sophisticated biomaterial designed for applications in pharmaceutical and biotechnological research. This compound, characterized by its unique molecular structure, has garnered significant attention in recent years due to its potential in drug delivery systems and bioconjugation techniques.
The molecular composition of Bis-Mal-Lysine-PEG4-acid includes a malate group and lysine residues, which are strategically linked through a polyethylene glycol (PEG) chain of four units. This architecture imparts several advantageous properties, including enhanced solubility, stability, and biocompatibility. The PEG moiety, in particular, is well-known for its ability to prolong circulation time in biological systems, making it an invaluable component in targeted drug delivery.
In the realm of pharmaceutical development, Bis-Mal-Lysine-PEG4-acid has been explored for its role in creating advanced polymeric micelles. These micelles can encapsulate hydrophobic drugs, protecting them from degradation and improving their bioavailability. Recent studies have demonstrated the efficacy of this compound in delivering payloads to specific cellular targets, thereby enhancing therapeutic outcomes. For instance, research published in Advanced Drug Delivery Reviews highlights its potential in treating oncological conditions by facilitating targeted chemotherapy.
The utility of Bis-Mal-Lysine-PEG4-acid extends beyond drug delivery into the realm of bioimaging and diagnostics. Its ability to form stable complexes with contrast agents has been leveraged to develop novel imaging techniques that offer higher resolution and longer retention times. This has opened new avenues for non-invasive medical diagnostics, particularly in oncology and neurology. A study featured in Nature Biomedical Engineering underscores its application in developing fluorescent probes for cellular tracking and disease detection.
Moreover, the compound has shown promise in regenerative medicine. The combination of malate and lysine residues provides a scaffold-like structure that can support cell adhesion and growth. Researchers have utilized Bis-Mal-Lysine-PEG4-acid to develop hydrogels that mimic extracellular matrix properties, facilitating tissue engineering applications. Preliminary findings suggest its effectiveness in promoting wound healing and tissue regeneration.
The synthesis of Bis-Mal-Lysine-PEG4-acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The malate group is typically introduced first, followed by the attachment of lysine residues through amide bond formation. The PEG chain is then incorporated via controlled polymerization techniques. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS), have been employed to achieve high fidelity in constructing this complex molecule.
In terms of industrial applications, the demand for Bis-Mal-Lysine-PEG4-acid has been rising due to its versatility and efficacy. Pharmaceutical companies are increasingly adopting this compound in their drug development pipelines to enhance formulation stability and patient compliance. Additionally, its use in biopharmaceutical manufacturing has expanded to include enzyme immobilization and protein purification processes.
The safety profile of Bis-Mal-Lysine-PEG4-acid is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have demonstrated minimal toxicity at therapeutic concentrations, making it suitable for clinical translation. However, as with any biomaterial, comprehensive toxicological assessments are essential before widespread use in human trials.
Future research directions for Bis-Mal-Lysine-PEG4-acid include exploring its potential in gene therapy vectors and nanomedicine. The ability to modify its molecular structure further allows for customization based on specific therapeutic needs. For example, incorporating additional functional groups could enhance its targeting capabilities or improve interactions with biological receptors.
In conclusion, Bis-Mal-Lysine-PEG4-acid (CAS No. 1426164-52-4) represents a significant advancement in biomaterial science with far-reaching implications for pharmaceuticals and biotechnology. Its unique properties make it an ideal candidate for drug delivery systems, bioimaging techniques, regenerative medicine applications, and industrial processes. As research continues to uncover new possibilities for this compound, its role in modern medicine is poised to expand even further.
1426164-52-4 (Bis-Mal-Lysine-PEG4-acid) Related Products
- 871133-36-7(Mal-amido-PEG12-acid)
- 1334177-86-4(Mal-amido-PEG8-C2-acid)
- 2112731-43-6(Mal-amido-PEG9-acid)
- 2110449-02-8(N-Mal-N-bis(PEG2-acid))
- 2112731-42-5(Mal-amido-PEG7-acid)
- 756525-98-1(Mal-amido-PEG2-C2-acid)
- 1334177-79-5(Mal-amido-PEG6-acid)
- 1263045-16-4(Mal-Amido-PEG4-acid)
- 871133-25-4(4,7,10,13,16,19,22,25,28,31,34,37-DODECAOXA-40-AZATRITETRACONTANOIC ACID, 43-(2,5-DIHYDRO-2,5-DIOXO-1H-PYRROL-1-YL)-41-OXO-)
- 2100306-52-1(Acid-apeg8-acid n-c3-maleimide)